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Compound Name: Ethyl 3-ethoxybenzoate
CAS No.: 5432-17-7
Cat. No.: B1582107
Get Quote
. J

Ethyl 3-ethoxybenzoate is an aromatic ester that serves as a crucial building block in the
landscape of organic synthesis. Characterized by an ethyl ester group and an ethoxy
substituent on a benzene ring, this compound offers a unique combination of reactivity and
stability. Its structural features, particularly the meta-positioning of the two functional groups,
make it a valuable precursor for the synthesis of a wide array of more complex molecules. This
guide provides a comprehensive overview of its synthesis, chemical properties, key reactions,
and applications, with a particular focus on its role in the development of pharmaceuticals and
other fine chemicals.[1] The strategic placement of its functional groups allows for selective
transformations, making it an important raw material for researchers and professionals in drug
development.[1]

Physicochemical and Structural Properties

Ethyl 3-ethoxybenzoate is a liquid at room temperature and possesses the characteristic
properties of an aromatic ester.[2] A summary of its key properties is provided in the table
below.
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Property Value Source(s)
IUPAC Name ethyl 3-ethoxybenzoate PubChem|[3]
CAS Number 5432-17-7 PubChem][3]
Molecular Formula C11H1403 PubChem|[3]
Molecular Weight 194.23 g/mol PubChem][3]
Appearance F:olérless to light yellow clear TCI Chemicals[?]
liquid

Boiling Point 275 °C TCI Chemicals[2]
Density 1.07 g/cm3 Biosynth[4]
Refractive Index 1.52 TCI Chemicals[2]
SMILES ceoctsce=ce(=cl)c0)o PubChem[3]

CcC

The structure of Ethyl 3-ethoxybenzoate features a benzene ring substituted with an ethyl
carboxylate group (-COOCH2CHs) and an ethoxy group (-OCH2CHs) at positions 1 and 3,
respectively. This arrangement has significant implications for its chemical reactivity, particularly
in electrophilic aromatic substitution reactions.

Synthesis of Ethyl 3-ethoxybenzoate

The most common and industrially scalable method for the synthesis of Ethyl 3-
ethoxybenzoate is the Fischer esterification of 3-ethoxybenzoic acid with ethanol, catalyzed by
a strong acid. This reversible reaction's equilibrium is typically shifted towards the product by
removing the water formed during the reaction, often through azeotropic distillation using a
Dean-Stark apparatus, or by using an excess of the alcohol reactant.[5]

Experimental Protocol: Fischer Esterification of 3-
Ethoxybenzoic Acid

This protocol describes a standard laboratory procedure for the synthesis of Ethyl 3-
ethoxybenzoate.
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Materials:

e 3-Ethoxybenzoic acid

o Absolute ethanol

o Concentrated sulfuric acid (catalyst)

o Toluene (for azeotropic removal of water)

e Saturated sodium bicarbonate solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate or sodium sulfate (drying agent)

Procedure:

e Set up a round-bottom flask with a Dean-Stark apparatus and a reflux condenser.

» To the flask, add 3-ethoxybenzoic acid, a 5-fold molar excess of absolute ethanol, and a
catalytic amount of concentrated sulfuric acid (e.g., 2-3% of the acid's weight).[6] Toluene
can be added as an entraining agent to facilitate water removal.

e Heat the mixture to reflux. The water produced during the reaction will be collected in the
Dean-Stark trap as an azeotrope with toluene/ethanol.[7]

» Monitor the reaction progress by observing the amount of water collected or by using Thin
Layer Chromatography (TLC). The reaction is typically complete when no more water is
collected.

e Once the reaction is complete, cool the mixture to room temperature.

» Transfer the reaction mixture to a separatory funnel and wash sequentially with water,
saturated sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
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« Filter off the drying agent and remove the solvent and excess ethanol under reduced

pressure using a rotary evaporator.

e The crude Ethyl 3-ethoxybenzoate can be purified by vacuum distillation to yield the final

product.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis and purification of Ethyl 3-

ethoxybenzoate.
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Caption: Synthesis and purification workflow for Ethyl 3-ethoxybenzoate.
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Key Chemical Transformations

Ethyl 3-ethoxybenzoate is a versatile substrate for a variety of chemical reactions, allowing for
the introduction of new functional groups and the construction of more complex molecular
architectures.

Hydrolysis to 3-Ethoxybenzoic Acid

The ester functionality of Ethyl 3-ethoxybenzoate can be readily hydrolyzed under basic
conditions to yield 3-ethoxybenzoic acid, a key intermediate in its own right.[1] This
saponification reaction is typically carried out using an aqueous solution of a strong base, such
as sodium hydroxide or potassium hydroxide.[1][8]

Reaction Mechanism: Base-Promoted Hydrolysis The reaction proceeds via a nucleophilic acyl
substitution mechanism. The hydroxide ion attacks the electrophilic carbonyl carbon of the
ester, forming a tetrahedral intermediate. This intermediate then collapses, expelling the
ethoxide as a leaving group. A final acid-base reaction between the carboxylic acid and the
ethoxide drives the reaction to completion.[9]

Experimental Protocol: Saponification
» Dissolve Ethyl 3-ethoxybenzoate in a suitable solvent like methanol or ethanol.
e Add an aqueous solution of potassium hydroxide (e.g., 10% solution).[1]

 Stir the mixture at room temperature or with gentle heating until the reaction is complete
(monitored by TLC).[1]

» Remove the alcohol solvent under reduced pressure.

» Dissolve the remaining residue in water and acidify with a dilute mineral acid (e.g., HCI) to a
pH of 2-3.[1]

o The resulting 3-ethoxybenzoic acid, being insoluble in acidic water, will precipitate and can
be collected by filtration.[1]

Electrophilic Aromatic Substitution
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The benzene ring of Ethyl 3-ethoxybenzoate is susceptible to electrophilic aromatic
substitution. The regiochemical outcome of such reactions is dictated by the directing effects of
the two existing substituents.

o Ethoxy Group (-OCH2CHs): This is a strongly activating, ortho, para-directing group due to
the lone pairs on the oxygen atom which can be donated into the ring through resonance.

o Ethyl Carboxylate Group (-COOCH2CHs): This is a deactivating, meta-directing group
because the carbonyl group withdraws electron density from the ring.

When both groups are present, the powerful activating and directing effect of the ethoxy group
dominates. Therefore, electrophilic substitution on Ethyl 3-ethoxybenzoate will primarily occur
at the positions ortho and para to the ethoxy group (positions 2, 4, and 6). Position 4 is
sterically less hindered than positions 2 and 6, often leading to a mixture of products with the 4-
substituted product being significant.

Ethyl 3-ethoxybenzoate

~
~
~
~
~

Favored ~~~_Disfavored

~

T

Favored /Favored
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Caption: Directing effects in electrophilic aromatic substitution of Ethyl 3-ethoxybenzoate.
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Applications in Drug Development and Medicinal
Chemistry

Benzoic acid and its derivatives are foundational scaffolds in medicinal chemistry, exhibiting a
wide range of biological activities including antimicrobial, anti-inflammatory, and enzyme
inhibitory properties.[1][10][11] Ethyl 3-ethoxybenzoate, and its corresponding acid, serve as
versatile intermediates in the synthesis of pharmaceuticals, agrochemicals, and dyes.[1] The
ethoxy group can enhance the lipophilicity of a molecule, potentially improving its absorption
and distribution characteristics within a biological system.[1]

While specific, high-profile drugs directly incorporating the Ethyl 3-ethoxybenzoate structure
are not widely documented in publicly accessible literature, its derivatives, such as 3-
ethoxybenzoic acid, are crucial. For instance, derivatives of hydroxybenzoic acids have been
investigated as inhibitors of enzymes like acetylcholinesterase, which is relevant in Alzheimer's
disease research.[1] The structural motif is valuable for creating libraries of compounds for
screening in drug discovery programs.

Safety and Handling

5.1 Hazard Identification According to the Globally Harmonized System (GHS) of Classification
and Labelling of Chemicals, Ethyl 3-ethoxybenzoate is associated with the following hazards:

e H315: Causes skin irritation.[3]
e H319: Causes serious eye irritation.[3]
o H335: May cause respiratory irritation.[3]

5.2 Handling and Storage Standard laboratory safety precautions should be observed when
handling this chemical.

» Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-
shields, and a lab coat.

o Ventilation: Use in a well-ventilated area or under a chemical fume hood to avoid inhaling
vapors.
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

Conclusion

Ethyl 3-ethoxybenzoate is a highly valuable and versatile building block in organic synthesis.
Its defined structure, predictable reactivity, and role as a precursor to other important
intermediates like 3-ethoxybenzoic acid make it a staple in the synthetic chemist's toolbox.
From fundamental transformations like hydrolysis to more complex electrophilic substitutions,
this compound provides a reliable platform for constructing molecules with significant
applications in the pharmaceutical, agrochemical, and materials science industries. A thorough
understanding of its properties and reactivity is essential for leveraging its full potential in
research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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